Cas no 157140-89-1 (2-Methyl-3-(3-methylbutoxy)propanenitrile)

• Product Name: 2-Methyl-3-(3-methylbutoxy)propanenitrile
• CAS No: 157140-89-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 2779708
• Update Time: 2023-08-07

2-Methyl-3-(3-methylbutoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3-(3-METHYLBUTOXY)PROPANENITRILE
• 2-Methyl-3-(3-methylbutoxy)propanenitrile

• Inchi： 1S/C9H17NO/c1-8(2)4-5-11-7-9(3)6-10/h8-9H,4-5,7H2,1-3H3
• InChI Key： HNEXSAPRDJXAPC-UHFFFAOYSA-N
• SMILES： O(CC(C#N)C)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• XLogP3: 2
• Topological Polar Surface Area: 33